Cas no 2034273-32-8 (4-[1-[5-(4-fluorophenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-1,6-dimethylpyridin-2-one)

• Product Name: 4-[1-[5-(4-fluorophenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-1,6-dimethylpyridin-2-one
• CAS No: 2034273-32-8
• MF: C₂₁H₂₁FN₄O₃
• MW: 396.414848089218
• CID: 5378482
• Update Time: 2025-05-21

4-[1-[5-(4-fluorophenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-1,6-dimethylpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[5-(4-fluorophenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-1,6-dimethylpyridin-2-one

• Inchi： 1S/C21H21FN4O3/c1-13-8-16(9-20(27)24(13)2)29-17-11-26(12-17)21(28)19-10-18(23-25(19)3)14-4-6-15(22)7-5-14/h4-10,17H,11-12H2,1-3H3
• InChI Key： SHPYUAJRHVOWEI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=CC(OC2CN(C(C3=CC(C4=CC=C(F)C=C4)=NN3C)=O)C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-[1-[5-(4-fluorophenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-1,6-dimethylpyridin-2-one

4-[1-[5-(4-fluorophenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-1,6-dimethylpyridin-2-one: A Comprehensive Overview

The compound with CAS No. 2034273-32-8, commonly referred to as 4-[1-[5-(4-fluorophenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-1,6-dimethylpyridin-2-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

Chemical Structure and Synthesis

The molecular structure of 4-[1-[5-(4-fluorophenyl)-2-methylpyrazole-3-carbonyl]azetidin-3-yl]oxy-1,6-dimethylpyridin-2-one is characterized by a pyridone ring system substituted with a fluorophenyl group and an azetidine moiety. The synthesis of this compound involves a series of carefully designed reactions, including Friedel-Crafts acylation, nucleophilic substitution, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for research and industrial applications.

Pharmacological Applications

Research into the pharmacological properties of CAS No. 2034273-32_8 has revealed its potential as a modulator of key cellular pathways. Studies conducted in vitro have demonstrated its ability to inhibit specific kinases involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical trials have shown promising results in models of neurodegenerative diseases, where the compound exhibits neuroprotective effects by mitigating oxidative stress and reducing amyloid-beta aggregation.

Materials Science Applications

Beyond pharmacology, 4-[1-[5-(4-fluorophenyl)-2-methylpyrazole_3-carbonyl]azetidin_3_yl]oxy_1_6-dimethylpyridin_2_one has found applications in materials science due to its unique electronic properties. Its ability to form stable coordination complexes with transition metals makes it a valuable component in the development of new catalysts for organic synthesis. Recent studies have explored its use in creating self-healing polymers, where its dynamic covalent bonds enable reversible cross-linking under specific conditions.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of CAS No. 2034273_32_8 is crucial. Recent toxicity studies indicate that the compound exhibits low acute toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further research is needed to assess its long-term environmental persistence and biodegradability.

Future Directions and Research Opportunities

The future of 4-[1-[5-(4-fluorophenyl)-2-methylpyrazole_3-carbonyl]azetidin_3_yl]oxy_1_6-dimethylpyridin_2_one lies in exploring its potential across diverse fields. Collaborative efforts between chemists, pharmacologists, and materials scientists are expected to unlock new applications for this versatile compound. Ongoing research aims to optimize its bioavailability for drug delivery systems while simultaneously investigating its role in advanced materials such as stimuli-responsive polymers.

In conclusion, CAS No. 2034273_32_8, or 4_[1_[5_(4_fluorophenyl)_2_methylpyrazole_3_carbonyl]azetidin_3_yloxy}_1_6-dimethylpyridin_2_one, stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to both medicine and materials science.